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Compound of Interest

Compound Name: 4-lodophenyl isothiocyanate

cat. No.: B1222499

An In-depth Technical Guide to 4-lodophenyl Isothiocyanate: Chemical Properties and
Applications

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical intermediates is paramount. 4-lodophenyl isothiocyanate (4-IPITC) is a
versatile building block with significant potential in pharmaceutical synthesis and has
demonstrated noteworthy biological activities. This guide provides a comprehensive overview
of its chemical properties, spectroscopic data, synthesis, and safety protocols, supported by
experimental methodologies and visual diagrams to facilitate understanding.

Core Chemical and Physical Properties

4-lodophenyl isothiocyanate is a substituted aromatic compound containing both an iodine
atom and an isothiocyanate functional group. These features contribute to its unique reactivity
and utility in organic synthesis.
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Property Value Reference(s)

Molecular Formula C7H4INS [1112][3]

Molecular Weight 261.08 g/mol [11[415]
1-iodo-4-

IUPAC Name ) _ [1][2][5]
isothiocyanatobenzene

CAS Number 2059-76-9 [11121[31[4]
White to cream to yellow to red

Appearance to brown crystals, powder, or [2]
fused solid

Melting Point 72.0-82.0°C [2]

Boiling Point (calc.) 630.31 K [4]

Water Solubility (calc.) log10WS = -3.54 [4]

Octanol/Water Partition

Coefficient (calc.)

logPo/w = 3.026

[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-lodophenyl

isothiocyanate.

Spectroscopic Technique

Data Summary

Reference(s)

13C NMR

Spectral data is available in

public databases.

[1]

Mass Spectrometry (GC-MS)

NIST Number: 134944;
Molecular lon (M*): 261; Base
Peak: 134

[1]

Infrared (IR) Spectroscopy

Vapor phase IR spectrum is

available.

[1]31[6]
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Reactivity, Stability, and Handling

The reactivity of 4-IPITC is primarily dictated by the isothiocyanate group, which is susceptible
to nucleophilic attack.[7] The presence of an iodine atom on the phenyl ring provides a site for
various cross-coupling reactions, further enhancing its synthetic utility.[7]

Stability and Storage: 4-lodophenyl isothiocyanate is stable under standard ambient
conditions. It should be stored in a tightly closed container in a well-ventilated area, protected
from heat and moisture.[8]

Hazardous Decomposition: Upon combustion, it may produce hazardous substances including
nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO3), sulfur oxides, and
hydrogen iodide.[8]

Safety Precautions: This compound is classified as hazardous. It can cause severe skin burns
and eye damage, skin and eye irritation, and may cause respiratory irritation.[1][5] It is harmful
if swallowed, in contact with skin, or if inhaled.[5]

Recommended Handling Procedures:

Always work in a well-ventilated area or under a fume hood.[8]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[8]

e Avoid breathing dust, fumes, or vapors.[8]
e Wash hands thoroughly after handling.[8]
o Ensure eyewash stations and safety showers are readily accessible.[8]

Synthesis of 4-lodophenyl Isothiocyanate

A common route for the synthesis of aryl isothiocyanates involves the reaction of the
corresponding primary amine with a thiocarbonylating agent.
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Starting Materials

Carbon Disulfide (CS2)

Intermediate Final Product
Decomposition

4-lodoaniline +CS. / Base Dithiocarbamate Salt (e.9., with a heavy metal salt or phosgene equlsz)>| 4-lodophenyl! Isothiocyanate

Click to download full resolution via product page

Caption: General synthesis workflow for 4-lodophenyl Isothiocyanate.

Applications in Drug Development and
Neuroscience

Recent studies have highlighted the potential of 4-IPITC as a neuroprotective agent.[9]
Neuroprotective Effects:

e In Vitro Studies: 4-IPITC has been shown to protect primary cortical neurons from various
insults, including excessive glutamate exposure, oxygen-glucose deprivation, and oxidative
stress.[9] It also demonstrated neurotrophic properties by promoting neurite outgrowth.[9]

 In Vivo Models: In a rat model of experimental autoimmune encephalomyelitis (EAE), a
model for multiple sclerosis, 4-IPITC delayed the onset of the disease and reduced its overall
severity.[9] It also showed promise in a mouse model of Parkinson's disease by mitigating
the toxic effects of MPTP.[9]
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Caption: Proposed neuroprotective mechanism of 4-lodophenyl Isothiocyanate.

Experimental Protocols

General Protocol for the Synthesis of a Thiourea Derivative from 4-lodophenyl

Isothiocyanate:

This protocol describes a general method for the reaction of 4-IPITC with a primary amine to

form the corresponding N,N'-disubstituted thiourea, a common reaction for isothiocyanates.

Materials:

4-lodophenyl isothiocyanate

Primary amine (e.g., benzylamine)

Solvent (e.g., Dichloromethane or Tetrahydrofuran)

Stir plate and magnetic stir bar

Round-bottom flask

Apparatus for filtration (e.g., Buchner funnel)
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Procedure:

o Dissolve 1 equivalent of 4-lodophenyl isothiocyanate in a suitable solvent in a round-
bottom flask.

« To this stirring solution, add 1 to 1.1 equivalents of the primary amine dropwise at room
temperature.

» Allow the reaction mixture to stir at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC). Reactions are often complete within a few
hours.

» Upon completion, the thiourea product, which is often a solid, may precipitate from the
solution.

« If a precipitate has formed, collect the solid product by vacuum filtration.

e Wash the collected solid with a small amount of cold solvent to remove any unreacted
starting materials.

e Dry the product under vacuum.

e The purity and identity of the resulting thiourea can be confirmed by melting point
determination, NMR, and IR spectroscopy.
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Caption: Experimental workflow for thiourea synthesis from 4-IPITC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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